Cas no 2168780-53-6 (4-(3-bromopyridin-4-yl)butan-2-ol)

• Product Name: 4-(3-bromopyridin-4-yl)butan-2-ol
• CAS No: 2168780-53-6
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6102053
• PubChem ID: 165653440
• Update Time: 2025-10-21

4-(3-bromopyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-4-yl)butan-2-ol
• 2168780-53-6
• EN300-1896299

• Inchi： 1S/C9H12BrNO/c1-7(12)2-3-8-4-5-11-6-9(8)10/h4-7,12H,2-3H2,1H3
• InChI Key： FISBHIRSIAVOGK-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CCC(C)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-(3-bromopyridin-4-yl)butan-2-ol

4-(3-Bromopyridin-4-yl)Butan-2-Ol: A Comprehensive Overview

4-(3-Bromopyridin-4-yl)butan-2-ol, with the CAS number 2168780-53-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often referred to as 4-(3-bromopyridin-4-yl)butan-2-ol, is characterized by its unique structure, which combines a pyridine ring substituted with a bromine atom and a butanediol moiety. Its chemical properties and potential applications have made it a subject of extensive research in recent years.

The molecular structure of 4-(3-bromopyridin-4-yl)butan-2-ol is notable for its aromatic pyridine ring, which is a six-membered ring containing one nitrogen atom. The bromine substitution at the 3-position of the pyridine ring introduces electronic effects that can influence the reactivity and selectivity of the compound in various chemical reactions. The butanediol portion of the molecule, specifically the 2-hydroxybutane chain, adds hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 4-(3-bromopyridin-4-yl)butan-2-ol as a building block in organic synthesis. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively explored, particularly in the context of constructing complex heterocyclic frameworks. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential applications in drug discovery.

In addition to its role in organic synthesis, 4-(3-bromopyridin-4-yL)butan=2=ol has been investigated for its properties in materials science. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has been studied, revealing its potential as a functional material for applications in sensors and nanotechnology.

The synthesis of 4-(3-bromopyridin=4=yl)butan=2=ol typically involves multi-step processes that combine aromatic substitution reactions with hydroxylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, 4-(3-bromopyridin=4=yl)butan=2=ol has shown promise in the development of new pharmaceutical agents. Its structural features make it an attractive candidate for designing molecules with specific pharmacokinetic profiles, such as improved solubility and bioavailability.

The latest research on CAS 2168780=53=6 has also explored its role in catalytic processes. By incorporating this compound into catalyst systems, scientists have demonstrated enhanced catalytic activity in reactions such as oxidation and reduction, opening new avenues for industrial applications.

In conclusion, 4=(3=bromopyridin=4=yL)butan=2=ol, with its unique chemical properties and versatile structure, continues to be a focal point for innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial endeavors.